Cas no 3536-49-0 (Patent Blue V calcium salt)

Patent Blue V calcium salt (E131) is a synthetic triphenylmethane dye widely used as a colorant in food, pharmaceuticals, and cosmetics. Its key advantages include high water solubility, stability under neutral to slightly acidic conditions, and a vibrant blue hue suitable for precise coloration applications. The calcium salt form offers improved handling properties and reduced hygroscopicity compared to other variants. It is commonly employed in diagnostic applications, such as lymph node mapping, due to its selective absorption characteristics. The compound complies with stringent purity standards for regulated industries, ensuring consistent performance in formulations. Its photostability and compatibility with other additives make it a versatile choice for technical applications requiring reliable coloration.
Patent Blue V calcium salt structure
Patent Blue V calcium salt structure
Product Name:Patent Blue V calcium salt
CAS No:3536-49-0
MF:C54H62CaN4O14S4
MW:1159.4265
MDL:MFCD00038746
CID:308726
PubChem ID:329765837
Update Time:2025-09-27

Patent Blue V calcium salt Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,N-[4-[[4-(diethylamino)phenyl](5-hydroxy-2,4-disulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,inner salt, calcium salt (2:1)
    • calcium,4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]-6-hydroxybenzene-1,3-disulfonate
    • Ethanaminium,N-[4-[[4-(diethylamino)phenyl](5-hydroxy-2,4-disulfophenyl)methylene]-2,5-cyclohe...
    • PATENT BLUE V
    • PATENT BLUE V CALCIUM SALT
    • Acid blue 3
    • Acid Blue 3 calcium salt,Acid Blue V calcium salt,Food Blue 5
    • Acidal Carmine V
    • Blue ZN 3
    • C.I. Acid Blue 3
    • Carmine Blue V
    • Merantine Blue V
    • Patent Blue V and L
    • Schultz No. 826
    • Solar Pure Blue VX
    • Acid Blue 3 calcium salt
    • Acid Blue V calcium salt
    • Food Blue 5
    • Patent Blue V Sodium Salt 36001
    • Sicovit Patent Blue 85E131
    • Vitasyn Patent Blue V 50
    • Vitasyn Patent Blue V 85
    • L-Blau 3 [German]
    • C.I. Food Blue 5
    • Bleu patente V [French]
    • Mitsui Acid Pure Blue VX
    • Dai-ei Acid Pure Blue VX
    • New Patent Blue A-CE Extra
    • New Patent Blue Extra Pure A
    • Alphazurine 2 G (C.I. 42051)
    • CI 42051
    • C.I. 712
    • 8QE473DV1Z
    • E 131
    • C.I. 42051
    • E131
    • Patent Blue V calcium salt (C.I. 420
    • Patent Blue V calcium salt
    • MDL: MFCD00038746
    • Inchi: 1S/2C27H32N2O7S2.Ca/c2*1-5-28(6-2)21-13-9-19(10-14-21)27(20-11-15-22(16-12-20)29(7-3)8-4)23-17-24(30)26(38(34,35)36)18-25(23)37(31,32)33;/h2*9-18H,5-8H2,1-4H3,(H2-,30,31,32,33,34,35,36);/q;;+2/p-2
    • InChI Key: RTMBGDBBDQKNNZ-UHFFFAOYSA-L
    • SMILES: [Ca+2].S(C1=C([H])C(=C(C([H])=C1C(=C1C([H])=C([H])C(C([H])=C1[H])=[N+](C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])O[H])S(=O)(=O)[O-])(=O)(=O)[O-].S(C1=C([H])C(=C(C([H])=C1C(=C1C([H])=C([H])C(C([H])=C1[H])=[N+](C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])O[H])S(=O)(=O)[O-])(=O)(=O)[O-] |c:10,21,t:81,92|

Computed Properties

  • Exact Mass: 1158.28000
  • Monoisotopic Mass: 1158.277
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 77
  • Rotatable Bond Count: 14
  • Complexity: 1070
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 315
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Dark green or blue odorless crystalline powder
  • Melting Point: 200 °C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 315.28000
  • LogP: 11.25880
  • Solubility: dissolve in water

Patent Blue V calcium salt Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 40
  • Safety Instruction: S22; S24/25
  • RTECS:KH2752000
  • Hazardous Material Identification: Xn
  • Risk Phrases:R40

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Patent Blue V calcium salt Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:3536-49-0)Patent Blue V calcium salt
Order Number:A1202169
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:47
Price ($):333.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3536-49-0)Acid Blue 3 calcium salt(CI 42051)
Order Number:LE13654
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3536-49-0)Patent Blue V calcium salt
A1202169
Purity:99%
Quantity:500g
Price ($):333.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3536-49-0)Acid Blue 3 calcium salt(CI 42051)
LE13654
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email